Vat Green 8

• Molecular Formula: C70H28N4O10
• CAS No.: 14999-97-4

Description

Vat Green 8, also known as Crystal Green, is a triarylmethane dye commonly used in scientific research applications. This dye is known for its ability to bind to proteins, making it a valuable tool in protein analysis and purification. In

Scientific Research Applications

Green Electronics

Research in "green" electronics focuses on identifying compounds of natural origin and synthetic materials that are environmentally safe and/or biocompatible for use in electronic devices. This area aims to deliver low-cost, energy-efficient, and environmentally friendly electronics that can integrate benignly into life and the environment. The ultimate goal is to create electronics that are human- and environmentally friendly, with possible applications ranging from biodegradable devices to electronics that can safely interface with living tissues (Irimia‐Vladu, 2014).

Environmental Policy and Tax Systems

The application of new technologies like blockchain in Value-Added Tax (VAT) systems is an emerging area of research. This approach analyzes how blockchain can streamline VAT systems, particularly for electronic invoices, enhancing efficiency and transparency. Such innovations could improve environmental productivity by facilitating green technological change, although their impact on reducing carbon emissions directly is still under investigation (Setyowati, Utami, Saragih, & Hendrawan, 2020).

Advanced Manufacturing Techniques

Vat photopolymerization is an advanced manufacturing technique relevant for printing precise and accurate parts from photopolymer resins. Hot Lithography, a variant of vat photopolymerization, involves heating the resin and curing it at elevated temperatures. This method affects the properties of printed materials, such as dimethacrylate resin, by enhancing tensile strength and modulus of the green parts while reducing printing time. Such advancements are crucial for developing sustainable manufacturing processes that align with the goals of green chemistry and technology (Steyrer, Busetti, György, Liska, & Stampfl, 2018).

Mechanism of Action

Target of Action

Vat Green 8, a type of vat dye, primarily targets textile fibers such as cotton and rayon . It binds to these fibers to impart a vibrant green color . In addition, Vat Green 8 has been used in the development of organic cathodes for Li-ion batteries (LIBs) .

Mode of Action

In the textile industry, Vat Green 8 is insoluble in water and must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the fiber . Air oxidation then fixes the dye strongly on the fiber, resulting in excellent wash-fastness and light-fastness .

In the context of LIBs, Vat Green 8, along with other vat dyes, are confined between graphene layers, forming a compatible 3D hybrid architecture . This unique structure affords good Li+ ions accessibility to the electrode and short Li+ ions diffusion length .

Biochemical Pathways

The biochemical pathways involved in the action of Vat Green 8 are primarily related to the reduction and oxidation processes that occur during the dyeing of textiles . In the context of LIBs, the electroactive conjugated carbonyl groups in Vat Green 8 interact with Li+ ions, contributing to the high specific capacity of the battery .

Pharmacokinetics

In textiles, Vat Green 8 exhibits excellent wash-fastness and light-fastness . In LIBs, the unique structure of Vat Green 8/graphene composites ensures fast electron transport throughout the entire electrode .

Result of Action

The result of Vat Green 8’s action in textiles is a vibrant green color that is resistant to washing and light exposure . In LIBs, Vat Green 8/graphene composites possess high specific capacity, exceptional cycling stability, and excellent rate capability .

Action Environment

The action of Vat Green 8 can be influenced by environmental factors. In textiles, the pH of the dye bath can affect the reduction of Vat Green 8 to its leuco form . In LIBs, factors such as temperature and charge/discharge rates can impact the performance of Vat Green 8/graphene composites .

Biochemical Analysis

Biochemical Properties

Vat Green 8 plays a significant role in biochemical reactions, particularly in the context of its interaction with various biomolecules. The dye is known to interact with enzymes such as reductases and oxidases during the dyeing process. These enzymes facilitate the reduction of Vat Green 8 to its leuco form, which is soluble in alkaline solutions. This reduced form can then penetrate the fibers and, upon oxidation, revert to its original insoluble form, providing the desired color . Additionally, Vat Green 8 can interact with proteins and other biomolecules, potentially affecting their structure and function due to its aromatic and carbonyl groups.

Cellular Effects

Vat Green 8 can influence various cellular processes, particularly in cells exposed to the dye during industrial applications. The dye has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, exposure to Vat Green 8 can lead to oxidative stress in cells, which in turn can activate signaling pathways related to stress response and apoptosis . Furthermore, the dye may alter gene expression patterns, leading to changes in the production of proteins involved in detoxification and stress response.

Molecular Mechanism

The molecular mechanism of Vat Green 8 involves its interaction with cellular biomolecules at the molecular level. The dye can bind to enzymes, inhibiting or activating their activity. For example, Vat Green 8 can inhibit certain oxidases, leading to an accumulation of reactive oxygen species (ROS) and subsequent oxidative stress . Additionally, the dye can interact with DNA, potentially causing mutations or altering gene expression. These interactions highlight the complex nature of Vat Green 8’s effects at the molecular level.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Vat Green 8 can change over time. The dye’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that Vat Green 8 is relatively stable under standard laboratory conditions, but prolonged exposure can lead to its gradual degradation . This degradation can result in the formation of by-products that may have different biochemical properties and effects on cells. Long-term studies have indicated that continuous exposure to Vat Green 8 can lead to chronic oxidative stress and potential cellular damage.

Dosage Effects in Animal Models

The effects of Vat Green 8 vary with different dosages in animal models. At low doses, the dye may not exhibit significant toxic effects. At higher doses, Vat Green 8 can induce toxicity, leading to adverse effects such as liver and kidney damage . Threshold effects have been observed, where a certain dosage level must be exceeded for toxic effects to become apparent. These findings underscore the importance of dosage considerations in the application of Vat Green 8.

Metabolic Pathways

Vat Green 8 is involved in various metabolic pathways, particularly those related to its reduction and oxidation. The dye interacts with enzymes such as reductases, which convert it to its leuco form, and oxidases, which revert it to its original form . These interactions are crucial for the dyeing process and also influence the metabolic flux within cells. Additionally, Vat Green 8 can affect metabolite levels, potentially disrupting normal cellular metabolism.

Transport and Distribution

The transport and distribution of Vat Green 8 within cells and tissues are influenced by its interactions with transporters and binding proteins. The dye can be taken up by cells through endocytosis and distributed within various cellular compartments . Binding proteins may facilitate its transport to specific locations within the cell, affecting its localization and accumulation. These processes are essential for understanding the cellular dynamics of Vat Green 8.

Subcellular Localization

Vat Green 8 exhibits specific subcellular localization patterns, which can influence its activity and function. The dye is often localized in the cytoplasm and can accumulate in organelles such as the endoplasmic reticulum and mitochondria . This localization is mediated by targeting signals and post-translational modifications that direct Vat Green 8 to specific compartments. The subcellular localization of Vat Green 8 is critical for its biochemical interactions and effects on cellular processes.